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Compound of Interest

Compound Name:
Z-Leu-Leu-Leu-fluoromethyl

ketone

Cat. No.: B12054914 Get Quote

An irreversible inhibitor of cysteine proteases, Z-LLL-FMK (Z-Leu-Leu-Leu-fluoromethyl
ketone) is a valuable tool in studying cellular processes regulated by these enzymes, such as

apoptosis and viral entry.[1] This document provides detailed application notes and protocols

for the preparation and use of Z-LLL-FMK stock solutions for researchers, scientists, and drug

development professionals.

Application Notes
Z-LLL-FMK belongs to the family of peptide fluoromethyl ketones (FMKs), which act as

irreversible inhibitors by forming a covalent bond with the active site cysteine of the target

protease. Its primary application lies in the inhibition of various cysteine proteases, including

cathepsins and caspases, thereby blocking downstream signaling pathways. For instance,

inhibitors of cathepsin L have been shown to prevent the entry of the SARS coronavirus.[1]

Chemical and Physical Properties
The fundamental properties of Z-LLL-FMK are summarized in the table below. This information

is crucial for accurate preparation of stock solutions and for use in experimental settings.
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Property Value Reference

Molecular Formula C₂₇H₄₂FN₃O₅ [2]

Molecular Weight 507.64 g/mol [2]

Appearance Solid

Primary Target Cysteine Proteases [1]

Protocols
Preparation of a 10 mM Stock Solution of Z-LLL-FMK
This protocol details the steps to prepare a 10 mM stock solution of Z-LLL-FMK, a common

concentration for laboratory use. Given that information for many FMK derivatives recommends

high-purity DMSO as the solvent, this protocol follows that standard practice.[3]

Materials:

Z-LLL-FMK solid powder

High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Equilibrate Reagents: Allow the vial of Z-LLL-FMK and the DMSO to come to room

temperature before opening to prevent moisture condensation.

Calculate Required Mass: To prepare a 10 mM stock solution, the required mass of Z-LLL-

FMK can be calculated using the following formula: Mass (mg) = Desired Concentration

(mM) × Volume (L) × Molecular Weight ( g/mol ) For 1 mL (0.001 L) of a 10 mM stock

solution: Mass (mg) = 10 mM × 0.001 L × 507.64 g/mol = 5.0764 mg
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Dissolution: Carefully weigh out 5.08 mg of Z-LLL-FMK and place it into a sterile

microcentrifuge tube. Add 1 mL of high-purity DMSO.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

or sonication may be required to facilitate dissolution, as is common for similar compounds.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 6

months) or at -80°C for long-term storage.[4]

Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. resources.rndsystems.com [resources.rndsystems.com]

3. resources.novusbio.com [resources.novusbio.com]

4. resources.rndsystems.com [resources.rndsystems.com]

To cite this document: BenchChem. [How to prepare a stock solution of Z-LLL-FMK].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12054914#how-to-prepare-a-stock-solution-of-z-lll-
fmk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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